3-methylhexadecanoyl-CoA

• Molecular Formula: C38H68N7O17P3S
• Molecular Weight: 1020.0 g/mol
• InChI: InChI=1S/C38H68N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-26(2)21-29(47)66-20-19-40-28(46)17-18-41-36(50)33(49)38(3,4)23-59-65(56,57)62-64(54,55)58-22-27-32(61-63(51,52)53)31(48)37(60-27)45-25-44-30-34(39)42-24-43-35(30)45/h24-27,31-33,37,48-49H,5-23H2,1-4H3,(H,40,46)(H,41,50)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)
• InChIKey: ZLODFYCZPXYUFC-UHFFFAOYSA-N

3-Methylhexadecanoyl-CoA for Peroxisomal α-Oxidation Research | Long-Chain Branched Acyl-CoA

3-Methylhexadecanoyl-CoA (3-methylpalmitoyl-CoA) is a synthetic long-chain 3-methyl-branched fatty acyl-CoA thioester with molecular formula C₃₈H₆₈N₇O₁₇P₃S and molecular weight 1020.0 g/mol [1]. It serves as the activated CoA derivative of 3-methylhexadecanoic acid, a non-physiological analog of phytanic acid used extensively to dissect the stereochemical and enzymatic requirements of peroxisomal α-oxidation [2]. As a long-chain branched acyl-CoA, it is transported into mitochondria via carnitine palmitoyltransferase 1 (CPT1) and is classified among the >1100 distinct acyl-CoA species in mammalian systems [3].

1

Peroxisomal α-oxidation studies – synthetic 3-methyl-branched acyl-CoA for PAHX/PHYH functional assays

2

Absolute branch-position selectivity – only 3-methyl substrate; 2-methyl or 4-methyl analogs are inactive

3

Chiral isomer-resolved workflow – supports stereochemical tracking of 2-hydroxylation products

• [1] PubChem. 3-methylhexadecanoyl-CoA. Compound Summary CID 157008768. National Center for Biotechnology Information, 2021. View Source
• [2] Croes K, Casteels M, Dieuaide-Noubhani M, Mannaerts GP, Van Veldhoven PP. Stereochemistry of the α-oxidation of 3-methyl-branched fatty acids in rat liver. J Lipid Res. 1999;40(4):601-609. View Source
• [3] HMDB: Human Metabolome Database. 3-Methylhexadecanoyl-CoA (HMDB0300665). 2021. View Source

Why 3-Methylhexadecanoyl-CoA Cannot Be Substituted with Other Branched or Straight-Chain Acyl-CoAs

Generic substitution among acyl-CoA analogs fails because peroxisomal phytanoyl-CoA hydroxylase (PAHX/PHYH) displays absolute structural discrimination based on branch position. Human PAHX catalyzes 2-hydroxylation of 3-methyl-branched acyl-CoAs but shows zero detectable activity toward 2-methyl-branched, 4-methyl-branched, or long/very-long straight-chain acyl-CoAs [1]. This strict positional specificity—confirmed with recombinant human enzyme in controlled assays—means that even closely related branched analogs (e.g., 2-methylhexadecanoyl-CoA, 4-methylhexadecanoyl-CoA) are completely non-functional in α-oxidation assays, precluding their use as mechanistic or diagnostic substitutes [2].

3-Methylhexadecanoyl-CoA PAHX activity: hydroxylation confirmed

2-Methyl-branched CoA PAHX activity: none detected — may yield false negatives in α-oxidation assays

4-Methyl-branched / straight-chain CoA PAHX activity: none detected — structural mismatch prevents 2-hydroxylation

• [1] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-636. View Source
• [2] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source

Quantitative Evidence: Differentiating 3-Methylhexadecanoyl-CoA from Structural Analogs in Peroxisomal Assays

Absolute Positional Specificity: PAHX Activity Restricted to 3-Methyl-Branched Acyl-CoAs

Recombinant human phytanoyl-CoA hydroxylase (PAHX) exhibits absolute substrate discrimination based on branch position: it hydroxylates 3-methylhexadecanoyl-CoA and phytanoyl-CoA but shows zero detectable activity toward 2-methyl-branched or 4-methyl-branched acyl-CoAs, as well as long and very long straight-chain acyl-CoAs [1]. This strict structural requirement establishes 3-methylhexadecanoyl-CoA as the definitive synthetic substrate for probing PAHX function.

Positional specificity

Head-to-head

3-methyl-branched: active
2-methyl, 4-methyl, straight-chain: no activity detected

Substrate identity critical for PAHX assay validity

Recombinant human PAHX; binary activity discrimination

Evidence Dimension	Enzyme activity (2-hydroxylation)
Target Compound Data	Active (equally well hydroxylated for R- and S-isomers)
Comparator Or Baseline	2-methyl-branched acyl-CoAs: no activity detected; 4-methyl-branched acyl-CoAs: no activity detected; long/very long straight-chain acyl-CoAs: no activity detected
Quantified Difference	Activity detected vs. undetectable (absolute binary discrimination)
Conditions	Recombinant polyhistidine-tagged human PAHX expressed in E. coli; assay with Fe2+, 2-oxoglutarate, ascorbate, GTP/ATP, and Mg2+

Why This Matters

Procurement of 2- or 4-methyl-branched analogs for PAHX assays will yield false negatives; only 3-methyl-branched acyl-CoAs are functional substrates.

• [1] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-636. View Source

Stereochemical Fidelity: Configuration-Dependent Formation of 2-Hydroxy Intermediates

Peroxisomal α-oxidation of 3-methylhexadecanoyl-CoA exhibits stereochemical determinism: R-3-methylhexadecanoyl-CoA yields exclusively (2S,3R)-2-hydroxy-3-methylhexadecanoyl-CoA, while S-3-methylhexadecanoyl-CoA yields exclusively (2R,3S)-2-hydroxy-3-methylhexadecanoyl-CoA [1]. Purified peroxisomes cannot form the (2R,3R) or (2S,3S) diastereomers, and the 3-methyl branch configuration is preserved without racemization throughout the entire α-oxidation process [2].

Stereochemical fidelity

Head-to-head

R-isomer → (2S,3R)-OH
S-isomer → (2R,3S)-OH
Other diastereomers not formed

Isomer configuration determines hydroxylation product stereochemistry

Rat liver peroxisomes; GC chiral separation

Evidence Dimension	Product stereochemistry (hydroxylation stereospecificity)
Target Compound Data	R-isomer → (2S,3R)-hydroxy product; S-isomer → (2R,3S)-hydroxy product
Comparator Or Baseline	(2R,3R) and (2S,3S) diastereomers: not formed by purified peroxisomes
Quantified Difference	Exclusive formation of two of four possible diastereomers
Conditions	Rat liver peroxisomes; GC separation of methyl esters after derivatization with R-2-methoxy-2-trifluoromethylphenylacetic acid chloride

Why This Matters

Isomeric purity of 3-methylhexadecanoyl-CoA directly determines downstream metabolite configuration; racemic mixtures produce defined diastereomeric pairs for mechanistic studies.

• [1] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-636. View Source
• [2] Croes K, Casteels M, Dieuaide-Noubhani M, Mannaerts GP, Van Veldhoven PP. Stereochemistry of the α-oxidation of 3-methyl-branched fatty acids in rat liver. J Lipid Res. 1999;40(4):601-609. View Source

Competitive Substrate Efficiency: 3-Methylhexadecanoyl-CoA Among 3-Alkyl-Branched Analogs

In recombinant human PAHX assays, 3-methylhexadecanoyl-CoA (C16 with methyl branch) and 3-methylheptanoyl-CoA (C7 with methyl branch) are both active substrates, whereas 3-ethylacyl-CoA shows moderate activity and 3-propylacyl-CoA is a poor substrate [1]. This chain-length and branch-size tolerance profile distinguishes 3-methylhexadecanoyl-CoA as a long-chain representative within the broader 3-alkyl-branched substrate family.

Substrate efficiency

Head-to-head

3-methyl-C16 & C7: active
3-ethyl: moderate
3-propyl: poor substrate

Chain-length and branch-size tolerance context for long-chain studies

Recombinant PAHX; qualitative activity ranking

Evidence Dimension	Relative substrate activity (hydroxylation efficiency)
Target Compound Data	Active (3-methylhexadecanoyl-CoA, C16 chain)
Comparator Or Baseline	3-methylheptanoyl-CoA (C7): active; 3-ethylacyl-CoA: quite well hydroxylated; 3-propylacyl-CoA: poor substrate
Quantified Difference	Qualitative activity ranking: methyl-branched > ethyl-branched ≫ propyl-branched
Conditions	Recombinant human PAHX (polyhistidine-tagged), synthesized substrates, incubation followed by HPLC or radiometric detection

Why This Matters

For studying long-chain branched fatty acid metabolism specifically, 3-methylhexadecanoyl-CoA provides chain-length relevance that short-chain analogs (e.g., C7) cannot address.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source

Enzyme Kinetic Benchmark: Km Value for Phytanoyl-CoA Hydroxylase

Enzyme kinetic characterization using 3-methylhexadecanoyl-CoA as substrate for phytanoyl-CoA hydroxylase (EC 1.14.11.18) yields a reported Km value of 4.8 µM in the reaction producing 2-hydroxy-3-methylhexadecanoyl-CoA [1]. This kinetic parameter provides a quantitative benchmark for enzyme activity comparisons.

PAHX Km

Cross-study comparable

Km = 4.8 µM

Benchmark for enzyme activity comparisons

BRENDA-derived; assay condition-dependent

Evidence Dimension	Michaelis constant (Km) for PAHX
Target Compound Data	Km = 4.8 µM
Comparator Or Baseline	No comparative Km data for other 3-methyl-branched acyl-CoAs available from the same dataset
Quantified Difference	Km = 4.8 µM (absolute value)
Conditions	Phytanoyl-CoA hydroxylase reaction: 3-methylhexadecanoyl-CoA + 2-oxoglutarate + O2 → 2-hydroxy-3-methylhexadecanoyl-CoA + succinate + CO2

Why This Matters

This Km value enables cross-laboratory validation of enzyme preparation activity and serves as a reference point for inhibitor screening or mutant enzyme characterization.

• [1] BRENDA Enzyme Database. Ligand: 2-hydroxy-3-methylhexadecanoyl-CoA. EC 1.14.11.18 (phytanoyl-CoA hydroxylase). View Source

Physiological Relevance: Distinct Metabolic Fate in Intact Hepatocytes

In intact rat hepatocytes and liver homogenates, both R- and S-3-methylhexadecanoic acid (the precursor to 3-methylhexadecanoyl-CoA) are equally well α-oxidized, with subcellular fractionation confirming that α-oxidation of both isomers is confined exclusively to peroxisomes [1]. This demonstrates that 3-methylhexadecanoyl-CoA enters a defined peroxisomal pathway distinct from mitochondrial β-oxidation.

Hepatocyte metabolism

Class-level inference

R- and S-isomers equally α-oxidized in intact rat hepatocytes; peroxisome-specific

Cellular metabolism context consistent with in vitro data

Qualitative; flux quantification not provided

Evidence Dimension	Metabolic fate (α-oxidation rate)
Target Compound Data	R- and S-isomers equally well α-oxidized
Comparator Or Baseline	No differential isomer preference in intact hepatocytes
Quantified Difference	Equal oxidation rates (qualitative assessment)
Conditions	Intact rat hepatocytes; liver homogenates; peroxisome-enriched subcellular fractions

Why This Matters

3-Methylhexadecanoyl-CoA is not merely an in vitro biochemical tool; its precursor is efficiently metabolized in intact cellular systems, validating its use in cell-based metabolic flux studies.

• [1] Croes K, Casteels M, Dieuaide-Noubhani M, Mannaerts GP, Van Veldhoven PP. Stereochemistry of the α-oxidation of 3-methyl-branched fatty acids in rat liver. J Lipid Res. 1999;40(4):601-609. View Source

Disease Model Utility: PAHX Mutant Functional Testing in Refsum Disease

Approximately 45% of Refsum disease cases are caused by mutations in phytanoyl-CoA hydroxylase (PAHX), the enzyme that catalyzes 2-hydroxylation of 3-methyl-branched acyl-CoAs including 3-methylhexadecanoyl-CoA [1]. Because PAHX shows activity toward 3-methylhexadecanoyl-CoA but not 3-methylhexadecanoic acid (the free acid form) [2], the CoA ester is essential for in vitro functional testing of patient-derived PAHX variants.

PAHX variant testing

Supporting evidence

CoA ester required for PAHX activity; free acid inactive. ~45% of Refsum disease cases involve PAHX mutations

Supports PAHX functional testing in research models

Research context; not a standalone diagnostic tool

Evidence Dimension	Substrate requirement for PAHX activity
Target Compound Data	3-methylhexadecanoyl-CoA: active
Comparator Or Baseline	3-methylhexadecanoic acid (free acid): no activity detected
Quantified Difference	Activity vs. no activity (binary discrimination)
Conditions	Recombinant human PAHX assay requiring acyl-CoA substrate, not free fatty acid

Why This Matters

For laboratories performing functional characterization of PAHX mutations, the CoA ester form is mandatory; the free acid is not a substrate.

• [1] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source
• [2] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-636. View Source

Validated Application Scenarios for 3-Methylhexadecanoyl-CoA in Research and Diagnostic Settings

Functional Characterization of Recombinant or Patient-Derived PAHX/PHYH Variants

3-Methylhexadecanoyl-CoA serves as a defined substrate for in vitro PAHX activity assays, enabling quantitative assessment of enzyme function in recombinant systems or patient fibroblasts [1]. Because PAHX shows activity toward the CoA ester but not the free acid, this compound is essential for determining residual enzyme activity in Refsum disease diagnostics (where ~45% of cases harbor PAHX mutations) [2].

Stereochemical Dissection of Peroxisomal α-Oxidation Mechanisms

The availability of chirally pure R- and S-3-methylhexadecanoyl-CoA enables precise tracking of stereochemical outcomes during α-oxidation. As demonstrated by GC analysis of derivatized metabolites, each isomer produces a distinct 2-hydroxy intermediate with preserved 3-methyl branch configuration [3]. This makes the compound uniquely suited for studies of stereospecificity in peroxisomal fatty acid metabolism.

Substrate Specificity Profiling of Acyl-CoA Hydroxylases and Related Enzymes

As a representative long-chain 3-methyl-branched acyl-CoA, this compound enables comparative substrate profiling across the acyl-CoA hydroxylase family. Studies show human PAHX tolerates 3-methylacyl-CoAs with chain lengths down to C7 and shows differential activity toward 3-ethyl versus 3-propyl branches [2], establishing 3-methylhexadecanoyl-CoA as a reference standard for enzyme specificity screens.

Metabolic Flux Studies in Hepatocyte and Peroxisome-Enriched Systems

3-Methylhexadecanoic acid (the precursor to 3-methylhexadecanoyl-CoA) undergoes equal α-oxidation of both R- and S-isomers in intact rat hepatocytes, with oxidation confined to peroxisomes [3]. The corresponding CoA ester is therefore suitable for metabolic labeling studies, flux analysis, and investigation of peroxisomal fatty acid handling in cellular models.

Application

Selection Property

Validation Focus

PAHX variant functional characterization

CoA ester substrate specificity

Enzyme activity assay context; variant-response comparison

Stereochemical dissection of α-oxidation

Chiral isomer identity (R/S)

Hydroxylation stereospecificity by GC-based product analysis

Acyl-CoA hydroxylase substrate profiling

3-methyl-branched long-chain reference

Comparative profiling across chain-length and branch-size analogs

Metabolic flux studies in hepatocyte/peroxisome models

Cellular peroxisomal targeting

α-oxidation pathway tracking in intact cell systems

• [1] Croes K, Foulon V, Casteels M, Van Veldhoven PP, Mannaerts GP. Phytanoyl-CoA hydroxylase: recognition of 3-methyl-branched acyl-CoAs and requirement for GTP or ATP and Mg2+ in addition to its known hydroxylation cofactors. J Lipid Res. 2000;41(4):629-636. View Source
• [2] Foulon V, Asselberghs S, Geens W, Mannaerts GP, Casteels M, Van Veldhoven PP. Further studies on the substrate spectrum of phytanoyl-CoA hydroxylase: implications for Refsum disease? J Lipid Res. 2003;44(12):2349-2355. View Source
• [3] Croes K, Casteels M, Dieuaide-Noubhani M, Mannaerts GP, Van Veldhoven PP. Stereochemistry of the α-oxidation of 3-methyl-branched fatty acids in rat liver. J Lipid Res. 1999;40(4):601-609. View Source